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Compound of Interest

Compound Name: Sudan IV

Cat. No.: B1681523 Get Quote

An In-Depth Technical Guide to Sudan IV

This guide provides a comprehensive overview of the chemical and physical properties of

Sudan IV, a fat-soluble diazo dye. It is intended for researchers, scientists, and professionals in

drug development who utilize this compound for histological and research applications.

Chemical Identity and Properties
Sudan IV, also known as Solvent Red 24, is a lysochrome dye primarily used for the staining of

lipids, triglycerides, and lipoproteins.[1][2][3] Its lipophilic nature allows it to readily partition into

fats, making it an effective agent for visualizing these substances in biological samples.[4][5]

The dye has the appearance of reddish-brown crystals or a dark brownish-red powder.

Quantitative Data Summary
The key physicochemical properties of Sudan IV are summarized in the table below for easy

reference.
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Property Value Citations

Molecular Formula C₂₄H₂₀N₄O

Molecular Weight ~380.45 g/mol

IUPAC Name

1-[{2-Methyl-4-[(2-

methylphenyl)diazenyl]phenyl}

diazenyl]naphthalen-2-ol

CAS Number 85-83-6

Appearance
Reddish-brown crystals / Dark

brownish-red powder

Melting Point 199 °C

Maximum Absorption (λmax) 520 nm, 357 nm (in toluene)

Solubility

Insoluble in water; Soluble in

ethanol, acetone, benzene,

propylene glycol

Experimental Protocols
Sudan IV is a standard reagent for lipid staining in histological preparations, particularly on

frozen paraffin sections. The following is a generalized methodology for its use in staining

applications.

Preparation of Staining Solution
To effectively stain lipids, Sudan IV must be dissolved in a solvent that can solubilize the dye

without dissolving the lipids to be stained. Two common approaches are:

Propylene Glycol Method: A saturated solution of Sudan IV is prepared in propylene glycol.

This method is effective as propylene glycol is a solvent for the dye but does not readily

dissolve the target lipids.

Acetone-Ethanol-Water Method: A solution is prepared using a 0.05% (by weight)

concentration of Sudan IV in a solvent mixture of acetone, ethanol, and water in a 50:35:15
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ratio. Other reported solvents include isopropyl alcohol and 95% ethanol.

General Staining Workflow
Section Preparation: Obtain frozen tissue sections and fix them appropriately.

Staining: Immerse the tissue sections in the prepared Sudan IV staining solution for a

sufficient duration to allow the dye to partition into the lipid droplets.

Differentiation: Briefly rinse the sections in a suitable solvent (e.g., 85% propylene glycol if

the propylene glycol method was used) to remove excess stain.

Washing: Wash the sections thoroughly with distilled water.

Counterstaining (Optional): A counterstain such as hematoxylin can be used to stain cell

nuclei for better contrast.

Mounting: Mount the stained sections in an aqueous mounting medium.

Lipids, triglycerides, and some lipoproteins will appear as red to orange-red globules or

droplets within the tissue.

Visualizations
Logical Workflow for Lipid Staining
The following diagram illustrates the general workflow for staining lipids in tissue samples using

Sudan IV.
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General workflow for Sudan IV lipid staining.
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Safety Considerations
Sudan IV is classified as a category 3 carcinogen by the International Agency for Research on

Cancer (IARC) and is considered toxic. It should be handled with appropriate personal

protective equipment, including gloves and safety glasses, in a well-ventilated area. Due to its

potential health risks, it is considered an illegal food dye in many regions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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